molecular formula C8H7N3OS2 B8276079 2-Amino-5-(4-pyridylsulfinyl)thiazole

2-Amino-5-(4-pyridylsulfinyl)thiazole

Cat. No.: B8276079
M. Wt: 225.3 g/mol
InChI Key: FJPGOARRTGGOAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-5-(4-pyridylsulfinyl)thiazole is a useful research compound. Its molecular formula is C8H7N3OS2 and its molecular weight is 225.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7N3OS2

Molecular Weight

225.3 g/mol

IUPAC Name

5-pyridin-4-ylsulfinyl-1,3-thiazol-2-amine

InChI

InChI=1S/C8H7N3OS2/c9-8-11-5-7(13-8)14(12)6-1-3-10-4-2-6/h1-5H,(H2,9,11)

InChI Key

FJPGOARRTGGOAK-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=C1S(=O)C2=CN=C(S2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-amino-5-(4-pyridylthio)thiazole (4.0 g) in a mixture of chloroform (300 ml) and N,N-dimethylformamide (10 ml) was added dropwise the solution of 3-chloroperbenzoic acid (4.5 g) in chloroform (100 ml) at 5° C. with stirring. The mixture was stirred at 5° C. for 26 hours under ice cooling. The reaction mixture was washed with aqueous sodium bicarbonate and water and dried over magnesium sulfate. The solvent was concentrated under reduced pressure to give solid. The solid was subject to column chromatography on silica gel (silica gel 60, 70-230 mesh; Merck: 250 g) and eluted with a mixture of chloroform and methanol (10:1). The fractions containing the objective compound were combined and concentrated under reduced pressure to give 2-amino-5-(4-pyridylsulfinyl)thiazole (2.5 g, yield: 58.1%). mp: 193°-195° C.
Name
2-amino-5-(4-pyridylthio)thiazole
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three

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